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Compound of Interest

N-5-Carboxypentyl-
Compound Name:
deoxymannaojirimycin

Cat. No. B15132333

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N-5-
Carboxypentyl-deoxymannojirimycin. Given that the toxicological properties of this
compound have not been fully investigated, a cautious approach to handling is imperative.[1]
Adherence to these procedures is essential for ensuring a safe laboratory environment and
maintaining the integrity of your research.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following table summarizes the
recommended protective equipment.
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Protection Type Specification Rationale
) Chemical-resistant gloves )
Hand Protection o Prevents skin contact.[1][2][3]
(e.g., nitrile).

Tightly fitting safety goggles or
) ) ) Protects eyes from dust
Eye Protection a face shield (8-inch )
o particles and splashes.[2]
minimum).

Prevents inhalation of the
NIOSH/MSHA or European

) ) Standard EN 149 approved ] )
Respiratory Protection ] especially in the absence of
respirator (e.g., N95 dust

powdered compound,

complete toxicological data.[1]

[3]

mask).

) Protects skin and clothing from
Body Protection Laboratory coat. , _
accidental spills.[3]

Procedural, Step-by-Step Guidance

Handling and Storage:

¢ Ventilation: Always handle N-5-Carboxypentyl-deoxymannojirimycin in a well-ventilated
area. For procedures that may generate dust, use a fume hood.

« Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[1][2]
Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1][2]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. For long-term
storage, refer to the manufacturer's recommendations, which is typically -20°C.[4]

¢ Incompatibilities: Avoid contact with strong oxidizing agents.

First Aid Measures:
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[3]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Disposal Plan:

e Unused Product: Dispose of unused N-5-Carboxypentyl-deoxymannojirimycin as
hazardous waste. Contact a licensed professional waste disposal service for proper
disposal.[3]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3]

e General Guidance: Do not allow the product to enter drains or waterways. All disposal
activities must be in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for risk assessment and PPE selection
when working with N-5-Carboxypentyl-deoxymannojirimycin.
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PPE Selection

Standard PPE:
R i - Lab Coat R N
‘ Preparation and Risk Assessment No - Nitrile Gloves. Operational and Disposal Plan ’

- Safety Goggles
Start: Handling Assess P : Proceed with Experiment Dispose of Waste as
N-5-Carboxypentyl-deoxymannojirimycin Potential for Dust or Aerosol ? in Ventilated Area Hazardous Material

Yes Enhanced PPE:
- Lab Coat
- Nitrile Gloves
- Safety Goggles
- N95 Respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling N-5-Carboxypentyl-deoxymannojirimycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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